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Compound of Interest

(S)-2-(3-Bromophenyl)propanoic
Compound Name: d
aci

cat. No.: B13022717

Technical Guide: (S)-2-(3-
Bromophenyl)propanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-2-(3-Bromophenyl)propanoic acid is a chemical compound cataloged primarily as a drug
intermediate for the synthesis of various active compounds.[1] A comprehensive review of
publicly available scientific literature and databases reveals a significant lack of information
regarding its mechanism of action, specific biological targets, and associated signaling
pathways. This guide summarizes the currently available information and highlights the
absence of quantitative biological data and detailed experimental protocols related to its
bioactivity.

Chemical and Physical Properties

(S)-2-(3-Bromophenyl)propanoic acid is a derivative of propanoic acid.[2][3] Basic chemical
information is available from various chemical suppliers and databases.

Table 1: Chemical and Physical Properties of 2-(3-Bromophenyl)propanoic acid
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Property Value Source
Molecular Formula CoHoBrO:2 PubChem[4]
Molecular Weight 229.07 g/mol PubCheml[4]
1146411-14-4 (for S-
CAS Number ) PubChem[4]
enantiomer)
(25)-2-(3-
IUPAC Name PubChem[4]

bromophenyl)propanoic acid

Note: Data for the racemic mixture or the specific (S)-enantiomer may vary slightly between

sources.

Mechanism of Action and Biological Targets

Currently, there is no publicly available data detailing the mechanism of action for (S)-2-(3-
Bromophenyl)propanoic acid. Scientific literature does not describe any specific protein
targets, enzyme inhibition, or receptor binding properties for this molecule. It is primarily
classified as a building block for organic synthesis.[1]

Signaling Pathways

Due to the absence of information on its biological targets, there are no known signaling
pathways modulated by (S)-2-(3-Bromophenyl)propanoic acid.

Quantitative Data

A thorough search of scientific databases has yielded no quantitative data regarding the
biological activity of (S)-2-(3-Bromophenyl)propanoic acid. This includes a lack of:

e |Cso values: No data on the half-maximal inhibitory concentration for any enzyme or cell-
based assay.

o Kivalues: No data on the inhibition constant for any target protein.

o ECso values: No data on the half-maximal effective concentration in functional assays.
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Experimental Protocols

Detailed experimental protocols for the biological evaluation of (S)-2-(3-
Bromophenyl)propanoic acid are not available in the public domain. While synthesis
protocols may exist within chemical literature, protocols for biological assays are absent.

Logical Relationship Diagram

The following diagram illustrates the current state of knowledge regarding the biological activity
of (S)-2-(3-Bromophenyl)propanoic acid.

Mechanism of Action Protein Targets Signaling Pathways
(S)-2-(3-Bromophenyl)propanoic acid - Currently Undefined Biological Activity
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Caption: Current knowledge gap for (S)-2-(3-Bromophenyl)propanoic acid's bioactivity.

Conclusion

(S)-2-(3-Bromophenyl)propanoic acid is a compound for which there is a significant lack of
publicly available biological data. For researchers, scientists, and drug development
professionals, this represents an opportunity for novel investigation. Any future research on this
compound would require initial screening to identify potential biological activities, followed by
target identification and mechanism of action studies. At present, it remains characterized
solely as a chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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